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Compound of Interest

Compound Name: Butyl methyl ether

Cat. No.: B1265516 Get Quote

An Objective Comparison of Key Environmental Fate and Ecotoxicity Parameters for

Researchers and Environmental Scientists

The use of fuel oxygenates, such as methyl tert-butyl ether (MTBE), has been a double-edged

sword. While improving air quality by promoting more complete gasoline combustion, the

environmental persistence and contamination potential of these compounds have raised

significant concerns. This guide provides a comparative environmental impact assessment of

four butyl methyl ether isomers—n-butyl methyl ether, sec-butyl methyl ether, isobutyl
methyl ether, and the widely studied tert-butyl methyl ether (MTBE)—to inform researchers,

scientists, and environmental professionals. This analysis is based on a comprehensive review

of available experimental data on their physicochemical properties, environmental fate, and

ecotoxicity.

Executive Summary
Overall, while data for n-butyl, sec-butyl, and isobutyl methyl ether are less extensive than for

MTBE, the available information suggests that these isomers may present a different

environmental risk profile. Generally, the linear and less branched isomers appear to be more

amenable to biodegradation. However, their physical and chemical properties, such as water

solubility and vapor pressure, also influence their environmental distribution and potential for

contamination. MTBE's high water solubility and resistance to biodegradation have been the

primary drivers of its environmental concern.
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Comparative Analysis of Physicochemical and
Environmental Properties
The following table summarizes key quantitative data for the four butyl methyl ether isomers,

providing a basis for their environmental risk comparison.
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Property
n-Butyl Methyl
Ether

sec-Butyl
Methyl Ether

Isobutyl
Methyl Ether

tert-Butyl
Methyl Ether
(MTBE)

CAS Number 628-28-4 6795-87-5 625-44-5 1634-04-4

Molecular

Formula
C₅H₁₂O C₅H₁₂O C₅H₁₂O C₅H₁₂O

Molecular Weight

( g/mol )
88.15 88.15 88.15 88.15

Water Solubility

(mg/L at 25°C)
Slightly soluble Miscible 11,100

42,000 -

54,000[1][2]

Vapor Pressure

(mmHg at 25°C)
139 Not available 211 245

Log Kow

(Octanol-Water

Partition

Coefficient)

1.40 Not available 1.33 (est) 0.94 - 1.3[1]

Soil Adsorption

Coefficient (Koc)
Not available Not available Not available

Low tendency to

adsorb

Atmospheric

Half-life
Not available

~4 hours

(calculated)[3]
Not available ~3 days[2][4]

Biodegradability

Readily

degraded under

anaerobic

conditions[5]

Potential to

biodegrade

slowly[3]

Not available

Recalcitrant to

biodegradation[6]

, half-life of at

least 2 years in

groundwater[6]

Aquatic Toxicity

(Fish 96-hr LC₅₀,

mg/L)

Not available

14.7 (freshwater

fish, estimated)

[3]

Not available

672 - 1054

(various species)

[1][7]

Detailed Experimental Protocols
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To ensure transparency and reproducibility, the following sections detail the methodologies for

key environmental assessment experiments.

Ready Biodegradability: OECD 301B - CO₂ Evolution
Test
This test evaluates the ultimate biodegradability of a chemical by measuring the amount of

carbon dioxide produced by microorganisms.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with a mixed population of microorganisms (typically from activated sludge) and incubated

under aerobic conditions in the dark or diffuse light for 28 days. The amount of CO₂ evolved

is measured and is expressed as a percentage of the theoretical maximum CO₂ (ThCO₂).

Apparatus:

Biometer flasks or similar vessels.

CO₂-free air supply.

CO₂ trapping solution (e.g., barium hydroxide or sodium hydroxide).

Titration equipment or a total organic carbon (TOC) analyzer.

Procedure:

Prepare a mineral medium containing essential salts.

Add the test substance to the test vessels at a concentration to yield sufficient carbon for

accurate CO₂ measurement.

Inoculate the vessels with a pre-conditioned microbial inoculum.

Run parallel blanks (inoculum only) and reference controls (with a readily biodegradable

substance like sodium benzoate).

Aerate the flasks with CO₂-free air.
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Trap the evolved CO₂ in an absorption solution.

Periodically measure the amount of CO₂ produced by titration of the absorption solution or

by analyzing its total organic carbon content.

The test duration is typically 28 days. A substance is considered readily biodegradable if it

reaches the pass level of 60% ThCO₂ evolution within a 10-day window.

Soil Adsorption/Desorption: OECD 106 - Batch
Equilibrium Method
This method determines the adsorption and desorption potential of a chemical in soil, which is

crucial for predicting its mobility in the subsurface.[8][9][10][11][12]

Principle: A solution of the test substance is equilibrated with a known amount of soil. The

concentration of the substance remaining in the solution is measured, and the amount

adsorbed to the soil is calculated by difference. The soil organic carbon-water partitioning

coefficient (Koc) is then calculated from the adsorption coefficient (Kd) and the organic

carbon content of the soil.[8][9][10][11][12]

Apparatus:

Centrifuge tubes with screw caps.

Shaker or rotator.

Centrifuge.

Analytical instrumentation for quantifying the test substance (e.g., HPLC, GC).

Procedure:

Select and characterize the test soils (typically 3-5 different types with varying organic

carbon content and texture).

Prepare solutions of the test substance in 0.01 M CaCl₂.

Add a known volume of the test solution to a known mass of soil in a centrifuge tube.
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Equilibrate the soil-solution mixtures by shaking for a predetermined time (e.g., 24 hours)

at a constant temperature.

Separate the soil and solution by centrifugation.

Analyze the concentration of the test substance in the supernatant.

Calculate the amount of substance adsorbed to the soil.

The adsorption coefficient (Kd) is calculated as the ratio of the concentration in the soil to

the concentration in the solution at equilibrium.

The Koc is then calculated by normalizing Kd to the fraction of organic carbon in the soil.

Acute Fish Toxicity: OECD 203 - Fish, Acute Toxicity
Test
This test evaluates the short-term lethal effects of a chemical on fish.

Principle: Fish are exposed to the test substance in water for a 96-hour period. Mortalities

are recorded at 24, 48, 72, and 96 hours, and the concentration that is lethal to 50% of the

test fish (LC₅₀) is determined.

Apparatus:

Test tanks made of inert material.

Water supply with controlled temperature and quality.

Aeration system (if necessary).

Procedure:

Select a suitable fish species (e.g., Rainbow trout, Zebrafish).

Prepare a range of test concentrations of the substance in water.

Acclimate the fish to the test conditions.
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Introduce the fish to the test tanks (typically 7-10 fish per concentration).

Maintain the exposure for 96 hours under controlled conditions (temperature, light,

dissolved oxygen).

Observe and record mortalities and any sublethal effects at specified intervals.

The LC₅₀ value and its confidence limits are calculated using appropriate statistical

methods.

Signaling Pathways and Logical Relationships
Experimental Workflow for Environmental Impact
Assessment
The following diagram illustrates a typical workflow for assessing the environmental impact of a

chemical substance, from initial characterization to risk assessment.

Phase 1: Characterization

Phase 2: Environmental Fate Assessment Phase 3: Ecotoxicity Testing

Phase 4: Risk Assessment

Physicochemical Properties
(Solubility, Vapor Pressure, Kow)

Biodegradation
(OECD 301B)

Soil Sorption/Mobility
(OECD 106)

Atmospheric Persistence
(Half-life)

Environmental Risk Assessment
(PEC/PNEC Ratio)

Aquatic Toxicity
(OECD 203 - Fish)

Other Ecotoxicity Tests
(e.g., Daphnia, Algae)

Click to download full resolution via product page

Caption: A generalized workflow for assessing the environmental impact of chemical

substances.
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Aerobic Biodegradation Pathway of MTBE
The primary mechanism of aerobic MTBE degradation involves the initial oxidation of the

methyl group, leading to the formation of tert-butyl alcohol (TBA), a major and more readily

degradable intermediate.

MTBE
(tert-Butyl Methyl Ether) tert-Butyl FormateMonooxygenase TBA

(tert-Butyl Alcohol)
Esterase 2-HydroxyisobutyrateMonooxygenase Further Metabolism

(CO₂ + H₂O)

Click to download full resolution via product page

Caption: Aerobic biodegradation pathway of MTBE, a key process in its natural attenuation.[6]

[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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